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A primary challenge for flavonoids like Caflanone is poor bioavailability [1]. A promising strategy is the

use of a multifunctional lipo-polymeric hybrid nanosystem coated with gold [2] [3].

This nano-formulation is designed to provide three key functionalities:

Radiosensitization: The gold coating enhances the effects of radiotherapy within cancer cells [2].

Radiation-Triggered Drug Release: X-ray radiation can be used as an external stimulus to control
the release of the encapsulated Caflanone at the tumor site [2].

Image Guidance: The nanoparticles can act as a contrast agent for X-ray/CT imaging, allowing for
non-invasive monitoring of drug delivery [2].

The workflow below illustrates the preparation and evaluation of this nanoparticle system.
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Caflanone Bioactivity & Combination Therapy Data
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The table below summarizes key pre-clinical findings on Caflanone's activity and its efficacy when

combined with radiotherapy.

Table 1: Summary of Key Pre-clinical Data for Caflanone

Data Category Specific Findings / Metrics Experimental Context / Notes

| In Vitro Bioactivity (IC₅₀/EC₅₀) | • hCov-OC43 virus: 0.42 µM • ABL-2: 0.27 µM • PI4Kiiiβ: 0.136 µM

• Pro-inflammatory Cytokines (e.g., IL-1β, IL-6, TNF-α): 2.4 - 9.9 µM [1] | Kinase profiling and cytokine

inhibition assays. Suggests multi-target mechanism against viral entry and inflammation. | | In Vitro

Combination Efficacy | Significant cell death in breast cancer (p=0.0002), pancreatic cancer (p<0.0001),

and glioblastoma (p<0.0001) when Caflanone-loaded gold-coated NPs were combined with radiation [2]. |

Gold NPs act as radiosensitizers. Efficacy was significantly higher than single modalities. | | In Vivo

Combination Efficacy | Significant increase in survival (p=0.01) of breast tumor-bearing mice. Radiation

triggered drug release and caused shrinkage of non-irradiated distant tumors [2] [4]. | Suggests activation of

systemic anti-tumor immune response (abscopal effect). | | Mechanistic Insights | • Targets tumor-associated

macrophages via CSF1-R inhibition. • Demonstrates potent suppression of KRAS expression (common in

pancreatic cancer) [4]. | Provides rationale for use in KRAS-mutated cancers like pancreatic ductal

adenocarcinoma (PDAC). |

Detailed Protocol: Nanoparticle Synthesis & Coating

The following methodology is adapted from the cited research [2].

Materials Needed:

Lipid: 1,2-dioleoyl-sn-glycero-3-phospho-L-serine (sodium salt) - DOPS-Na

Polymers: Polyethylene glycol (PEG), polyvinylpyrrolidone (PVP)
Drug: Caflanone (provided by Flavocure Biotech Inc.)

Gold coating reagents: Hydrogen Tetrachloroaurate(III)/Chloroauric acid (HAuCl₄·3H₂O), Ascorbic
Acid

Other reagents: Sodium chloride, Calcium chloride, Phosphate buffer (pH 7.0)

Step-by-Step Procedure:
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Synthesis of Lipo-polymeric Hybrid Nanoparticles (PDPC NPs):

Prepare liposomes of DOPS-Na (with or without Caflanone) using the thin film hydration
technique.

Use a modified hydrogel isolation technique to form the hybrid nanoparticles: a. Dissolve
PEG and PVP separately in Milli-Q water. b. Add the liposome solution to the PEG solution

under constant stirring. c. Inject this mixture into the PVP solution under stirring. d. Add a 100
mM calcium chloride solution dropwise. e. Allow the mixture to stir at room temperature for one

hour.
Recover the nanoparticles by centrifugation and wash twice with a buffer solution (1 mM CaCl₂,

150 mM NaCl). Disperse the final pellet in buffer and store at 4°C.

Gold Coating to form PAu NPs:

Mix the synthesized PDPC NPs (2 mg/ml) with HAuCl₄·3H₂O.

Add 10 mM ascorbic acid to the mixture. The solution will turn colorless and then to a dark
brown color, indicating the reduction of gold and formation of the coating.

The concentration of HAuCl₄ can be varied (e.g., to create PAu5, PAu10, etc.) to optimize the
coating thickness and functionality.

Key Characterization Methods:

Size and Zeta Potential: Use dynamic light scattering (e.g., Malvern Nano ZS).
Morphology: Analyze using Scanning Electron Microscopy (SEM) and Transmission Electron

Microscopy (TEM).
Drug Release Profile: Study using UV-Vis or HPLC under irradiated vs. non-irradiated conditions to

confirm radiation-triggered release.

Frequently Asked Questions (FAQs)

Q1: What is the primary in vivo challenge for Caflanone, and what is the most promising solution?

A1: The main challenge is its poor bioavailability [1]. The most advanced solution reported is its

encapsulation in a gold-coated, lipo-polymeric hybrid nanoparticle, which also enables spatiotemporally

controlled release via radiotherapy and provides image guidance [2].

Q2: Does Caflanone have clinical relevance? A2: Yes. Caflanone has received FDA Orphan Drug

Designation for pancreatic cancer (2019) and its Investigational New Drug (IND) application for a Phase I

clinical trial in combination with radiotherapy was cleared in 2023 [4].
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Q3: What is the evidence for Caflanone's efficacy in metastatic disease? A3: Pre-clinical in vivo studies

reported a notable "abscopal effect." When a primary tumor was treated with Caflanone-loaded

nanoparticles and radiation, distant, non-irradiated tumors also shrank. This suggests the therapy can

potentially stimulate a systemic anti-tumor immune response [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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